1-(4-methoxybenzyl)-3-(trifluoromethyl)-1H-pyrazole

• Molecular Formula: C12H11F3N2O
• Molecular Weight: 256.22 g/mol
• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C12H11F3N2O/c1-18-10-4-2-9(3-5-10)8-17-7-6-11(16-17)12(13,14)15/h2-7H,8H2,1H3
• InChI Key: BXAMHEZJJWYFDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C=CC(=N2)C(F)(F)F

Description

1-(4-methoxybenzyl)-3-(trifluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C12H11F3N2O and its molecular weight is 256.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

NaH (33.08 g (19.85 mol, 60%) was washed with n-hexane, then dry DMF (500 mL) was added drop wise under N2 atmosphere and the mixture was stirred well. A solution of 3-(trifluoromethyl)-1H-pyrazole (75 g, 0.55 mol) in DMF (125 mL) was added drop wise under N2 atmosphere. Then a solution of 4-methoxylbenzyl chloride (86.3 g, 0.55 mol) in DMF (125 mL) was added drop wise and the overall reaction mixture was allowed to stir for 12 h at room temperature. Progress of the reaction was monitored by TLC (10% ethyl acetate/hexane, Rf˜0.4). On completion of the reaction, the reaction contents were poured into ice water (500 mL) and the product was extracted with ethyl acetate (2×400 mL). The ethyl acetate layer was washed with 2N HCl (2×200 ml). Then the contents were dried over sodium sulfate and concentrated under reduced pressure. The obtained crude product was purified by CC with 10% ethyl acetate/n-hexane to yield 1-(4-methoxybenzyl)-3-(trifluoromethyl)-1H-pyrazole as a brown colored liquid (98 g, 70%).